3-Mercaptohexyl hexanoate
Overview
Description
3-Mercaptohexyl hexanoate is a chemical compound with the formula C12H24O2S . It has a molecular weight of 232.383 . It is known for its flavor profile, which includes notes of black currant, grapefruit, and tropical fruit .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 24 hydrogen atoms, 2 oxygen atoms, and 1 sulfur atom . The IUPAC Standard InChI is InChI=1S/C12H24O2S/c1-3-5-6-8-12(13)14-10-9-11(15)7-4-2/h11,15H,3-10H2,1-2H3
.
Physical And Chemical Properties Analysis
This compound is a solid compound . Its empirical formula is C12H24O2S . The SMILES string representation of the molecule is CCCCCC(=O)OCCC(S)CCC
.
Scientific Research Applications
1. Aromatic Contribution in Winemaking
3-Mercaptohexyl hexanoate and related compounds like 3-mercaptohexan-1-ol (3MH) and 3-mercaptohexyl acetate (3MHA) are significant in the wine industry. They contribute to the varietal wine aroma, especially in Sauvignon blanc. Yeasts convert non-volatile 3MH conjugates into volatile 3MH and 3MHA during fermentation. The precursor type affects the rate of formation of these aromatic compounds during fermentation, offering potential for aroma management in winemaking (Winter et al., 2011).
2. Role in Body Odor Detection
This compound and its analogs play a role in body odor detection. A study introduced a system to monitor the pH characteristics and electrical conductivity of compounds including 3-mercapto-3-methyl-1-hexanol, a causative agent of underarm odor. This has applications in personal hygiene product development and understanding body odor mechanisms (Hirano, Isomura, & Futagawa, 2018).
3. Exploration of New Biogenetic Pathways
Research has discovered alternative biogenetic pathways leading to compounds like 3-mercaptohexanol, starting from conjugated carbonyl compounds. This understanding extends the knowledge of thiol formation in wines, opening new avenues for enhancing wine flavors (Schneider, Charrier - El Bouhtoury, Razungles, & Baumes, 2006).
4. Influence on Wine Aroma with Antioxidants
Studies show that adding antioxidants like ascorbic acid or glutathione to Sauvignon blanc can increase levels of varietal thiols such as 3MH and 3MHA, significantly impacting the wine's aroma profile. This research aids in the development of techniques to enhance and control wine aromas (Makhotkina et al., 2014).
5. Analytical Determination in Wines
A novel method was developed for the analytical determination of thiols, including 3MH and 3MHA, in wines. Understanding these compounds' concentrations can help predict the sensory attributes of wines, benefiting wine producers (Piano et al., 2015).
Safety and Hazards
3-Mercaptohexyl hexanoate should be kept away from heat, sparks, open flames, and hot surfaces . It’s recommended to wear protective gloves, eye protection, and face protection when handling this compound . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish it . The compound should be stored in a well-ventilated place .
Biochemical Analysis
Biochemical Properties
It is known to be a perfume compound , suggesting that it may interact with olfactory receptors and other proteins involved in scent perception
Metabolic Pathways
The metabolic pathways involving 3-Mercaptohexyl hexanoate are not well-characterized. Given its structure as a fatty acid ester , it may be metabolized by enzymes involved in lipid metabolism
properties
IUPAC Name |
3-sulfanylhexyl hexanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24O2S/c1-3-5-6-8-12(13)14-10-9-11(15)7-4-2/h11,15H,3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVXKOWZLYWBURN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)OCCC(CCC)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70869868 | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70869868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
clear liquid | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/487/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
insoluble in water; soluble in 50% heptane and ethanol, 10% triacetin | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/487/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.943-0.948 | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/487/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
136954-22-8, 145937-76-4 | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=136954-22-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0136954228 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70869868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexanoic acid, 3-mercaptohexyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.109 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-MERCAPTOHEXYL HEXANOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/023W2KD2VX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 3-Mercaptohexyl hexanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0037766 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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